Cas no 908254-18-2 (5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one)
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties
Names and Identifiers
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- 5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one
- 3H-Pyrazol-3-one, 5-(4-aminophenyl)-1,2-dihydro-
- 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one
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- Inchi: 1S/C9H9N3O/c10-7-3-1-6(2-4-7)8-5-9(13)12-11-8/h1-5H,10H2,(H2,11,12,13)
- InChI Key: CCALUSHDADKUJA-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=C(N)C=C2)=CC(=O)N1
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A638245-100mg |
5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A638245-500mg |
5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 500mg |
$ 185.00 | 2022-06-07 | ||
| TRC | A638245-1g |
5-(4-Aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 1g |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-37341-0.05g |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 95% | 0.05g |
$37.0 | 2023-02-10 | |
| Enamine | EN300-37341-0.1g |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 95% | 0.1g |
$55.0 | 2023-02-10 | |
| Enamine | EN300-37341-0.25g |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 95% | 0.25g |
$78.0 | 2023-02-10 | |
| Enamine | EN300-37341-0.5g |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 95% | 0.5g |
$122.0 | 2023-02-10 | |
| Enamine | EN300-37341-1.0g |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 95% | 1.0g |
$156.0 | 2023-02-10 | |
| Enamine | EN300-37341-2.5g |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 95% | 2.5g |
$329.0 | 2023-02-10 | |
| Enamine | EN300-37341-5.0g |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one |
908254-18-2 | 95% | 5.0g |
$650.0 | 2023-02-10 |
5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one
5-(4-Aminophenyl)-2,3-Dihydro-1H-Pyrazol-3-One: A Comprehensive Overview
The compound with CAS No. 908254-18-2, commonly referred to as 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrazolone core of the molecule, combined with the 4-aminophenyl substituent, contributes to its versatile reactivity and biological activity.
Recent studies have highlighted the importance of 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the construction of heterocyclic frameworks, which are crucial for developing novel therapeutic agents. The molecule's ability to undergo various transformations, such as cyclization and substitution reactions, makes it a valuable building block in organic synthesis.
One of the most promising areas of research involving this compound is its application in medicinal chemistry. Scientists have investigated its potential as an anti-inflammatory agent, leveraging its ability to modulate key enzymes involved in inflammatory pathways. Additionally, studies have shown that 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one exhibits selective inhibition against certain kinases, making it a candidate for targeted therapies in oncology.
The synthesis of 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one has been optimized through innovative methodologies. For instance, researchers have employed green chemistry principles to develop environmentally friendly routes for its production. These advancements not only enhance the efficiency of synthesis but also align with sustainable practices in chemical manufacturing.
Furthermore, computational studies have provided deeper insights into the molecular interactions of 5-(4-aminophenyl)-2,3-dihydro-1H-pyrazol-3-one. By utilizing molecular docking and dynamics simulations, scientists have identified key binding motifs that contribute to its bioactivity. These findings pave the way for rational drug design strategies aimed at improving the potency and selectivity of derivatives based on this compound.
In conclusion, 5-(
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